3,6-Dibromopyrazine-2,5-dicarbonitrile

• IUPAC Name: 3,6-dibromopyrazine-2,5-dicarbonitrile
• InChI: InChI=1S/C6Br2N4/c7-5-3(1-9)11-6(8)4(2-10)12-5
• InChI Key: BZVZWWZUTZAEJY-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(N=C(C(=N1)Br)C#N)Br
• Molecular Formula: C6Br2N4
• Molecular Weight: 287.90 g/mol

Description

3,6-Dibromopyrazine-2,5-dicarbonitrile is a chemical compound with the CAS Number: 1391026-27-9 and a molecular weight of 287.9. It is a solid substance.

Synthesis Analysis

The synthesis of molecules similar to 3,6-Dibromopyrazine-2,5-dicarbonitrile, such as those bearing a thiophene ring directly attached to the pyrazine core, has been achieved through Suzuki–Miyaura cross-coupling reactions.

Molecular Structure Analysis

The linear formula of 3,6-Dibromopyrazine-2,5-dicarbonitrile is C6Br2N4. More detailed structural analysis would require specific spectroscopic data or crystallographic studies.

Chemical Reactions Analysis

While specific chemical reactions involving 3,6-Dibromopyrazine-2,5-dicarbonitrile are not detailed in the search results, dicyanopyrazines, a related class of compounds, have been shown to be powerful photoredox catalysts. They can undergo single electron transfer (SET) either from or to the catalyst/substrate.

Physical And Chemical Properties Analysis

3,6-Dibromopyrazine-2,5-dicarbonitrile is a solid substance. It should be stored sealed in dry conditions at 2-8°C.

Scientific Research Applications

Organic Solar Cells

3,6-Dibromopyrazine-2,5-dicarbonitrile has been used as a solid additive in organic solar cells (OSCs). . .

Additive Engineering

Additive engineering is a valuable approach for enhancing the PCEs of OSCs. However, the effective solid additive molecules, especially electron-deficient building blocks, that enhance the PCEs of OSCs are still limited. .

Organic Thermoelectrics

The development of low-cost, high-performance n-type polymer semiconductors is crucial for accelerating the application of organic thermoelectrics (OTEs). .

Material Science

3,6-Dibromopyrazine-2,5-dicarbonitrile, with its simple structure and easy synthesis, has been used in material science research. .

Chemical Synthesis

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Safety and Handling

While not a direct application, it’s important to note that 3,6-Dibromopyrazine-2,5-dicarbonitrile is classified as a hazardous substance. .

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H301+H311+H331-H315-H319, indicating various hazards including toxicity if swallowed, in contact with skin, or if inhaled, as well as causing skin and eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It is known that the compound is used as a solid additive in organic solar cells (oscs) to enhance their power conversion efficiencies .

Mode of Action

3,6-Dibromopyrazine-2,5-dicarbonitrile, being a highly electron-deficient building block, can modulate intermolecular interactions and improve molecular packing . This is beneficial for charge generation, transport, and collection in OSCs .

Biochemical Pathways

Its role in enhancing the efficiency of oscs suggests it may influence electron transport pathways .

Result of Action

The use of 3,6-Dibromopyrazine-2,5-dicarbonitrile as a solid additive in OSCs leads to an enhancement in power conversion efficiencies . Specifically, a power conversion efficiency of 19.67% was achieved in PTQ10/m-BTP-PhC6 binary devices, ranking amongst the highest values for OSCs .